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Compound of Interest

Compound Name: Bismuth oxalate

Cat. No.: B1617870

CAS Number: 6591-55-5
Molecular Formula: Bi2(C20a4)3

This technical guide provides an in-depth overview of bismuth oxalate, a compound of interest
for various research and development applications, including its potential, though less
explored, role in drug development. This document details its chemical and physical properties,
synthesis protocols, and thermal decomposition characteristics.

Chemical and Physical Properties

Bismuth oxalate is a white powder that is practically insoluble in water and alcohol. It is,
however, soluble in moderately diluted hydrochloric or nitric acid.[1][2] The fundamental
properties of bismuth oxalate are summarized in the table below.
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Property Value Reference
CAS Number 6591-55-5 [3]
Molecular Formula CeBi2012 [41[5]
Molecular Weight 682.02 g/mol [1][5][6]
Appearance White powder [4]

. Insoluble in water and ethanol;
Solubility o . [4]
soluble in dilute acids

N C: 10.57%, Bi: 61.28%, O:
Percent Composition [1][2]
28.15%

Synthesis of Bismuth Oxalate

Several methods for the synthesis of bismuth oxalate and its hydrated forms have been
reported. The resulting product's morphology and hydration state are highly dependent on the
synthesis conditions, such as reactant concentrations, temperature, and pH.

Experimental Protocol: Synthesis of Hydrated Bismuth
Oxalate (Bi2(C204)3-7H20)

A common method for the synthesis of hydrated bismuth oxalate involves the precipitation
from bismuth nitrate and oxalic acid solutions.

Materials:

e Bismuth nitrate (0.2 M) in 1 M nitric acid

e Oxalic acid solution (0.3 M)

Procedure:

e The bismuth nitrate and oxalic acid solutions are progressively mixed with constant stirring.

» A white precipitate of bismuth oxalate forms.
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» The precipitate is filtered and washed thoroughly with water.

e The product is then dried at ambient temperature. To prevent partial dehydration, the
obtained oxalate can be stored at 5°C.[7]

The resulting product can be characterized using various analytical techniques, including X-ray
powder diffraction (XRD), scanning electron microscopy (SEM), and Fourier-transform infrared
spectroscopy (FTIR).[7]

Experimental Protocol: Synthesis of Basic Bismuth
Oxalate (BiC204(OH))

Basic bismuth oxalate can be synthesized by direct precipitation from nitrate solutions with the
addition of oxalic acid. The morphology of the resulting product is influenced by the reaction
medium and temperature.[8]

Characterization and Thermal Analysis

The thermal decomposition of bismuth oxalate has been studied to understand its stability
and the formation of bismuth oxides.

Thermal Decomposition of Hydrated Bismuth Oxalate

The thermal decomposition of Bi2(C20a4)3:7H20 has been investigated using Controlled
Transformation Rate Thermal Analysis (CRTA). The decomposition occurs in two main steps:

e Dehydration: The loss of water molecules.

o Decomposition: The transformation of the anhydrous oxalate into metallic bismuth or bismuth
oxide, depending on the atmosphere (vacuum or air), with the release of carbon dioxide.[7]

Under vacuum, the decomposition between 200 and 300°C leads to the formation of metallic
bismuth. In an air atmosphere, the controlled decomposition at around 270°C can yield the
metastable 3-Bi2Os phase.[7]

Thermal Analysis Data for Basic Bismuth Oxalate
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The oxidative thermolysis of basic bismuth oxalate (BiC204(OH)) occurs in the temperature
range of 260-310°C, accompanied by exothermic effects. The final thermolysis product is
bismuth oxide. The mass loss corresponding to this decomposition is approximately 26.3%
(theoretical value 25.8%).

Decomposition
Sample DTA Peak (°C)
Temperature Range (°C)

Sample | (synthesized at 40°C) 270-310 300

Sample Il (synthesized at
80°C)

260-300 280

Experimental Workflow: Synthesis and
Characterization of Bismuth Oxalate

The following diagram illustrates a typical experimental workflow for the synthesis and
characterization of bismuth oxalate.
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Experimental Workflow for Bismuth Oxalate Synthesis and Characterization
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Caption: A flowchart illustrating the synthesis of bismuth oxalate followed by its
characterization.

Relevance to Drug Development

While bismuth oxalate itself is not a widely used pharmaceutical, bismuth compounds, in
general, have a long history in medicine, particularly for treating gastrointestinal disorders.[9]
[10][11] Colloidal bismuth subcitrate and bismuth subsalicylate are well-known active
pharmaceutical ingredients.[11]

The interest in bismuth-based drugs stems from their antimicrobial and anticancer properties.
[9][12] Bismuth compounds have been shown to be effective against Helicobacter pylori and
are being investigated for their potential in cancer therapy.[9][11] The biological activity of
bismuth is attributed to its ability to interact with various cellular pathways.

Although specific signaling pathways for bismuth oxalate are not well-documented, the
general mechanisms of action for bismuth compounds involve:

« Inhibition of bacterial enzymes: Bismuth ions can inhibit key enzymes in pathogens like H.
pylori.

o Disruption of cellular processes: Bismuth can interfere with bacterial adhesion, ATP
synthesis, and protein synthesis.

¢ Induction of apoptosis in cancer cells: Some bismuth complexes have been shown to induce
programmed cell death in tumor cells.

The synthesis of bismuth-containing nanopatrticles, including those derived from bismuth
precursors, is an active area of research for applications in drug delivery.[13] Bismuth
nanoparticles are being explored for their potential to enhance the targeted delivery of
anticancer drugs.

The following diagram depicts a generalized overview of the biological targets of bismuth
compounds, which could be relevant for future research into the pharmaceutical applications of
bismuth oxalate.
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Potential Biological Targets of Bismuth Compounds
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Caption: Biological targets of bismuth compounds in bacteria and cancer cells.

In conclusion, while bismuth oxalate is primarily a precursor for bismuth and bismuth oxide
materials, its relationship to the broader class of bioactive bismuth compounds suggests
potential for further investigation in the field of drug development, particularly in the formulation
of novel bismuth-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. old.joam.inoe.ro [old.joam.inoe.ro]

4. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1617870?utm_src=pdf-body-img
https://www.benchchem.com/product/b1617870?utm_src=pdf-body
https://www.benchchem.com/product/b1617870?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/321008354_Synthesis_of_basic_bismuthIII_oxalate_by_precipitation_from_nitrate_solutions
https://www.researchgate.net/publication/374816151_Synthesis_and_Study_of_BismuthIII_Oxalates_Precipitated_from_Mineral_Acid_Solutions
https://old.joam.inoe.ro/arhiva/pdf2_5/Diez.pdf
https://www.mdpi.com/1422-0067/25/3/1600
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. Metabolism of Bismuth Subsalicylate and Intracellular Accumulation of Bismuth by
Fusarium sp. Strain Bl - PMC [pmc.ncbi.nim.nih.gov]

6. researchgate.net [researchgate.net]

7. Synthesis and Study of Bismuth(lll) Oxalates Precipitated from Mineral Acid Solutions:
Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

8. Endocytic pathways and metabolic fate of colloidal bismuth subcitrate in human renal cells
- PubMed [pubmed.ncbi.nim.nih.gov]

9. researchgate.net [researchgate.net]
10. researchgate.net [researchgate.net]
11. researchgate.net [researchgate.net]

12. Current and Potential Applications of Bismuth-Based Drugs - PMC
[pmc.ncbi.nlm.nih.gov]

13. Algae-Synthesized Bismuth Nanopatrticles for Drug Delivery in A549 Lung Cancer Cells |
IIETA [iieta.org]

To cite this document: BenchChem. [Bismuth Oxalate: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617870#cas-number-for-bismuth-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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